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Compound of Interest

10H-Phenoxazine-10-propanoic
Compound Name: o
aci

cat. No.: B3116789

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties,
synthesis, biological activities, and applications of 10H-Phenoxazine-10-propanoic acid. The
information is curated for professionals in research and drug development, with a focus on
guantitative data, experimental context, and logical relationships.

Core Chemical and Physical Properties

10H-Phenoxazine-10-propanoic acid is a heterocyclic compound built upon a phenoxazine
core.[1] This tricyclic structure, composed of two benzene rings fused to an oxazine ring, is a
key scaffold in medicinal chemistry and materials science.[1] The addition of a propanoic acid
moiety at the 10-position introduces a versatile functional group for further chemical
modification.

The key identifying and physicochemical properties of the compound are summarized in the
table below.
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Property Value Reference

3-phenoxazin-10-ylpropanoic

IUPAC Name acid [1]

CAS Number 21977-42-4 [1][2]
Molecular Formula C15H13NOs3 [11[2]
Molecular Weight 255.27 g/mol [1][2]

, C1=CC=C2C(=C1)N(C3=CC=
Canonical SMILES [1112]
CC=C302)CCC(=0)0O

AWOWBVDJKXFKFV-
InChl Key [1]
UHFFFAOYSA-N
Exact Mass 255.08954328 [2]
XLogP3 2.7 [2]
Hydrogen Bond Donor Count 1 [2]
Hydrogen Bond Acceptor
ydrog p 4 2]
Count
Rotatable Bond Count 3 [2]
Polar Surface Area (PSA) 49.77 A2 [2]
Complexity 311 [2]

Note: Experimental data for properties such as melting point, boiling point, and pKa are not
readily available in the reviewed literature. A structurally similar compound, 3-(10H-
phenothiazin-10-yl)propanoic acid, has a reported melting point of 161-164 °C.[3]

Synthesis and Purification

The synthesis of 10H-Phenoxazine-10-propanoic acid can be approached through a multi-
step process that involves creating the core heterocycle followed by its functionalization.[1]

A general synthesis workflow is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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